Cas no 2228388-07-4 (tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate
• CAS No: 2228388-07-4
• MF: C₁₆H₂₄N₄O₂
• MW: 304.387363433838
• CID: 5846573
• PubChem ID: 165826035
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate
• 2228388-07-4
• tert-butyl N-[3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propyl]carbamate
• EN300-1886780

• Inchi： 1S/C16H24N4O2/c1-16(2,3)22-15(21)18-9-12(8-17)11-5-6-14-13(7-11)19-10-20(14)4/h5-7,10,12H,8-9,17H2,1-4H3,(H,18,21)
• InChI Key： PEVYULYGYPQKOM-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC2=C(C=1)N=CN2C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.18992602g/mol
• Monoisotopic Mass: 304.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate (CAS No. 2228388-07-4)

The compound tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate (CAS No. 2228388-07-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzodiazole core and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for high-purity intermediates like tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate has surged due to advancements in precision medicine and small-molecule therapeutics. This compound's role in structure-activity relationship (SAR) studies is particularly noteworthy, as it helps scientists optimize drug candidates for improved efficacy and reduced side effects. The benzodiazole moiety, in particular, is known for its versatility in interacting with biological targets, making it a hotspot for medicinal chemistry research.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate?" The synthesis typically involves multi-step organic reactions, including protection-deprotection strategies and catalytic coupling methods. Researchers often employ N-Boc protection (tert-butyloxycarbonyl) to safeguard the amino group during synthesis, followed by selective deprotection to yield the desired product. Such methodologies are critical for ensuring high yield and chemical purity, which are essential for downstream applications.

Another trending topic in the context of this compound is its potential role in neuropharmacology. The benzodiazole scaffold is a common feature in compounds targeting central nervous system (CNS) disorders, such as anxiety and depression. While tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate itself is not a drug, its derivatives are being explored for their neuroprotective and psychoactive properties. This aligns with the growing interest in personalized mental health treatments, a hot topic in both academic and public forums.

From an industrial perspective, the scalability of producing tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate is a key concern. Manufacturers are investing in green chemistry approaches to minimize waste and improve atom economy. Techniques like flow chemistry and catalytic hydrogenation are being tested to enhance the sustainability of its production. These innovations are particularly relevant given the increasing emphasis on environmentally friendly synthesis in the chemical industry.

Quality control is another critical aspect of working with this compound. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely used to verify its purity and structural integrity. Ensuring batch-to-batch consistency is vital for researchers who rely on this intermediate for reproducible results in their studies.

In summary, tert-butyl N-3-amino-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propylcarbamate (CAS No. 2228388-07-4) is a compound of significant interest in modern drug development and medicinal chemistry. Its unique structural features and potential applications in CNS research and enzyme targeting make it a valuable tool for scientists. As the field of small-molecule therapeutics continues to evolve, this compound is likely to remain a focal point for innovation and discovery.